1'-(3-Chloropropanoyl)spiro[chroman-2,4'-piperidin]-4-one

• IUPAC Name: 1'-(3-chloropropanoyl)spiro[3H-chromene-2,4'-piperidine]-4-one
• InChI: InChI=1S/C16H18ClNO3/c17-8-5-15(20)18-9-6-16(7-10-18)11-13(19)12-3-1-2-4-14(12)21-16/h1-4H,5-11H2
• InChI Key: MFMGSSQHLBZMNG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC(=O)C3=CC=CC=C3O2)C(=O)CCCl
• Molecular Formula: C16H18ClNO3
• Molecular Weight: 307.77 g/mol

Description

1'-(3-Chloropropanoyl)spiro[chroman-2,4'-piperidin]-4-one, also known as CPP, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. CPP belongs to the class of spiro compounds that exhibit various biological activities.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• Spiro[chroman-2,4'-piperidin]-4(3H)-one is a crucial pharmacophore in medicinal chemistry, playing a significant role as a structural component in numerous drugs, drug candidates, and biochemical reagents. Recent advancements have demonstrated significant progress in the synthesis of compounds derived from this pharmacophore, emphasizing its biological relevance and potential utility in developing new biologically active substances (Ghatpande et al., 2020).

Sigma Receptor Ligands

• The compound has been investigated for its binding properties to sigma(1) and sigma(2) receptors, revealing that certain derivatives show high affinity and selectivity for sigma(1) receptors. This research indicates its potential application in designing sigma receptor ligands, which could have therapeutic relevance (Maier & Wünsch, 2002).

Histone Deacetylase (HDAC) Inhibitors

• Spiro[chroman-2,4'-piperidin] derivatives have been developed as novel HDAC inhibitors, showing abilities to inhibit nuclear HDACs, possess antiproliferative activities in vitro, and exhibit improved in vivo antitumor activity. These findings underscore the compound's role in cancer research, particularly in developing treatments targeting histone deacetylases (Thaler et al., 2012).

Anticancer Agents

• Novel analogues of 1'-(3-Chloropropanoyl)spiro[chroman-2,4'-piperidin]-4-one hydrochloride have been synthesized and evaluated for their anticancer potential, particularly against human breast cancer and melanoma cell lines. The research highlights the importance of these compounds in developing new anticancer therapies with better therapeutic profiles (Chitti et al., 2021).

Acetyl-CoA Carboxylase Inhibitors

• Research on spiro[chroman-2,4'-piperidin]-4-one derivatives has also extended into metabolic disease treatment, with several compounds showing in vitro acetyl-CoA carboxylase (ACC) inhibitory activity. These findings have implications for developing new treatments for diseases linked to fat metabolism (Shinde et al., 2009).